Cas no 2229600-63-7 (5-bromo-2,3-dimethoxybenzene-1-thiol)

• Product Name: 5-bromo-2,3-dimethoxybenzene-1-thiol
• CAS No: 2229600-63-7
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 6547765
• PubChem ID: 165650326
• Update Time: 2025-06-11

5-bromo-2,3-dimethoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dimethoxybenzene-1-thiol
• EN300-1925878
• 2229600-63-7

• Inchi： 1S/C8H9BrO2S/c1-10-6-3-5(9)4-7(12)8(6)11-2/h3-4,12H,1-2H3
• InChI Key： IUWLWKUJBIYESJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)OC)S

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 19.5Ų

Additional information on 5-bromo-2,3-dimethoxybenzene-1-thiol

Introduction to 5-bromo-2,3-dimethoxybenzene-1-thiol (CAS No. 2229600-63-7)

5-bromo-2,3-dimethoxybenzene-1-thiol (CAS No. 2229600-63-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, two methoxy groups, and a thiol group. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various scientific and industrial applications.

The molecular formula of 5-bromo-2,3-dimethoxybenzene-1-thiol is C₉H₁₀BrO₂S, and its molecular weight is approximately 249.14 g/mol. The presence of the bromine atom and the thiol group makes this compound highly reactive, enabling it to participate in a variety of chemical reactions. The methoxy groups contribute to the molecule's solubility and stability in different solvents, which is crucial for its use in laboratory settings.

In recent years, 5-bromo-2,3-dimethoxybenzene-1-thiol has gained attention in the field of pharmaceutical research due to its potential as a building block for the synthesis of bioactive molecules. The thiol group can be readily modified through various chemical reactions, such as oxidation to form disulfides or conjugation with other functional groups. This versatility makes it an ideal starting material for the development of new drugs and therapeutic agents.

One of the key areas where 5-bromo-2,3-dimethoxybenzene-1-thiol has shown promise is in the synthesis of antioxidants. Antioxidants play a crucial role in protecting cells from oxidative stress and damage caused by free radicals. The thiol group in this compound can act as a reducing agent, scavenging free radicals and preventing oxidative damage. This property has led to its exploration in the development of novel antioxidant compounds for use in both pharmaceuticals and cosmetics.

Beyond pharmaceutical applications, 5-bromo-2,3-dimethoxybenzene-1-thiol has also found use in materials science. The bromine atom can be selectively substituted with other functional groups or metals, making it useful in the synthesis of advanced materials such as polymers and metal complexes. These materials have potential applications in areas such as electronics, catalysis, and energy storage.

In the context of chemical synthesis, 5-bromo-2,3-dimethoxybenzene-1-thiol serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones with high precision. This makes it an essential tool in the arsenal of synthetic chemists working on the development of new compounds with tailored properties.

The unique combination of functional groups in 5-bromo-2,3-dimethoxybenzene-1-thiol also makes it an interesting subject for theoretical studies. Computational chemistry methods have been employed to investigate its electronic structure and reactivity patterns. These studies provide insights into the molecule's behavior under different conditions and help guide experimental efforts in optimizing its use in various applications.

In conclusion, 5-bromo-2,3-dimethoxybenzene-1-thiol (CAS No. 2229600-63-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties make it a valuable tool in pharmaceutical research, materials science, and chemical synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.